Cas no 1805100-74-6 (Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805100-74-6
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4938980
• Update Time: 2025-06-09

Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H12F2N2O2/c1-18-10(17)4-8-2-7(5-15)3-9(6-16)11(8)12(13)14/h2-3,12H,4,6,16H2,1H3
• InChI Key： QUPUKVVQYMPVTD-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C#N)=CC=1CC(=O)OC)F

Computed Properties

• Exact Mass: 254.08668395 g/mol
• Monoisotopic Mass: 254.08668395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 254.23

Additional information on Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate

Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate: An Overview of a Versatile Compound

Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805100-74-6) is a unique and multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive aminomethyl, cyano, and difluoromethyl functionalities, offers a wide range of applications in drug discovery and development. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate is particularly noteworthy due to its combination of functional groups. The presence of the aminomethyl group provides opportunities for further functionalization and conjugation with other molecules, making it a valuable intermediate in the synthesis of more complex compounds. The cyano group, known for its strong electron-withdrawing properties, can influence the electronic properties of the molecule and enhance its reactivity. Additionally, the difluoromethyl group contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The synthesis of Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate has been reported using various methodologies. One common approach involves the reaction of 3-bromobenzonitrile with difluoromethyllithium to form the difluoromethylated intermediate, followed by amination and esterification steps. Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the aminomethyl functionality. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activities, recent studies have highlighted the potential of Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate as a lead compound for various therapeutic applications. For instance, research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated promising antitumor activity by targeting specific signaling pathways in cancer cells. These findings suggest that Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate could serve as a valuable starting point for the development of novel drugs targeting these diseases.

The pharmacokinetic properties of Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate have also been extensively studied. Its lipophilic nature allows for good absorption and distribution in biological systems, while the presence of the cyano group enhances its metabolic stability. These properties make it an attractive candidate for oral administration and long-lasting therapeutic effects. However, further optimization may be required to improve its solubility and bioavailability.

Clinical trials involving derivatives of Methyl 3-aminomethyl-5-cyano-2-(difluoromethyl)phenylacetate are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing promising outcomes in Phase I and II trials. These trials are focused on assessing the compound's potential as a treatment for inflammatory diseases, cancer, and other conditions where current therapies are limited or ineffective.

In conclusion, Methyl 3-aminomethyl-5-cyano-2-(difluorometh yl)phenylacetate (CAS No. 1805100-74-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.